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Compound of Interest

Compound Name: 3-(2-Furyl)propenoyl chloride

CAS No.: 54536-91-3

Cat. No.: B1625761 Get Quote

Executive Summary
3-(2-Furyl)propenoyl chloride (also known as Furan-2-acryloyl chloride) is a highly

electrophilic derivatizing agent used in the synthesis of heterocyclic pharmaceuticals and

functional polymers. Its dual-hazard profile—combining the violent moisture sensitivity of an

acid chloride with the acid-instability of the furan ring—demands a rigorous handling protocol.

Primary Risks:

Immediate Hydrolysis: Reacts violently with atmospheric moisture to release Hydrogen

Chloride (HCl) gas (respiratory threat) and heat.

Lachrymator: Potent eye and respiratory irritant even at low ppm.

Substrate Instability: The furan moiety is susceptible to acid-catalyzed ring opening

(polymerization/tarring) if the generated HCl is not immediately neutralized.

Part 1: Chemical Profile & Hazard Identification[1]
Physicochemical Properties
Researchers must treat this compound as a low-melting solid or supercooled liquid.

Commercial samples often arrive as fused lumps or semi-solids, complicating transfer.
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Property Value / Description Operational Implication

CAS Number
717-21-5 (General); 63485-67-

6 ((E)-isomer)

Verify specific isomer

requirements for

stereoselective synthesis.

Physical State
Solid / Semi-solid (MP: ~25–

30°C)

May require gentle warming

(<35°C) to transfer as liquid.

Do not chip solids (creates

dust).

Reactivity
High (Electrophilic & Moisture

Sensitive)

Must be handled under Argon

or Nitrogen.[1]

Storage 2–8°C, Inert Atmosphere

Moisture ingress causes

container pressurization (HCl

buildup).

GHS Classification & H-Statements
Skin Corr.[2][3] 1B (H314): Causes severe skin burns and eye damage.[4]

Eye Dam. 1 (H318): Causes serious eye damage.

EUH014/029: Reacts violently with water; contact with water liberates toxic gas.[2]

Part 2: The Mechanism of Hazard (The "Why")
To handle this compound safely, one must understand the causality of its reactivity. It is not

merely "corrosive"; it is a self-accelerating hazard generator.

The Hydrolysis Cascade
Upon contact with moisture (mucous membranes or humidity), the acyl chloride bond cleaves.

Thermal Expansion: The reaction is exothermic. In a closed waste container, this heat

expands the evolved HCl gas, creating an explosion hazard.
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Furan Degradation: Unlike simple benzoyl chloride, the furan ring in this molecule is acid-

sensitive. The generated HCl can attack the furan ring (Schiff base/enamine-like reactivity),

leading to rapid polymerization and the formation of intractable black tars, which complicates

cleanup and disposal.

Visualization: The Hazard Cascade
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Caption: The dual-threat mechanism: HCl generation damages tissue while simultaneously

degrading the reagent into hazardous tars.

Part 3: Engineering Controls & PPE
Engineering Controls

Primary Containment: All transfers must occur in a Chemical Fume Hood or Glovebox.

Atmosphere: Use a Schlenk line with dry Nitrogen or Argon.

Trap System: If the reaction is run under reflux, the exhaust must pass through a base trap

(NaOH solution) to neutralize evolved HCl.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with acid chlorides.
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PPE Type Recommendation Rationale

Gloves (Splash)
Double-gloved Nitrile (5 mil

min)

Acceptable only for incidental

splash. Change immediately

upon contact.

Gloves (Handling) Silver Shield / 4H (Laminate)

Required for spill cleanup or

handling pure stock. Nitrile

degrades rapidly against

concentrated acid chlorides.

Eye Protection
Chemical Goggles + Face

Shield

Safety glasses do not seal

against HCl fumes which track

moisture on the skin.

Respiratory
Full-face respirator (ABEK

filter)

Only required if working

outside a fume hood (e.g., spill

response).

Part 4: Operational Workflows
Safe Transfer Protocol (The "Melt-and-Move" Method)
Context: Chipping at a solid lump creates fine dust that reacts instantly with eye moisture. It is

safer to transfer as a liquid.

Warm Up: Remove the bottle from the fridge. Place it in a sealed Ziploc bag with desiccant.

Allow it to reach room temperature (prevents condensation).

Liquefy: If the solid is stubborn, gently warm the bottle (max 35°C) in a water bath while still

sealed in the bag.

Transfer:

Option A (Syringe): Use a wide-bore needle and glass syringe (plastic syringes may swell).

Option B (Cannula): If the scale is >10g, use positive pressure cannula transfer to the

reaction vessel.
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Reaction Setup (Schotten-Baumann Conditions)
Because the furan ring is acid-sensitive, you must scavenge the HCl byproduct immediately.

Reagent: 3-(2-Furyl)propenoyl chloride.

Base: Pyridine or Triethylamine (Et3N) (at least 1.2 equivalents).

Solvent: Dry DCM or THF.

Procedure:

Dissolve the nucleophile (amine/alcohol) and the Base in the solvent.

Cool to 0°C.

Add the acid chloride dropwise (diluted in solvent). Do not add neat.

Why? This controls the exotherm and prevents local concentration of HCl which would

destroy the furan ring.

Quenching & Disposal (The "Ice-Base" Protocol)
CRITICAL: Never add water directly to the reaction pot.

Prepare Quench Tank: A large beaker with crushed ice and saturated Sodium Bicarbonate (

) or Sodium Carbonate (

).

Note: The base is essential. Quenching with pure water generates acidic water, which

degrades the furan product.

Slow Addition: Pour the reaction mixture slowly onto the stirring ice/base slurry.

CO2 Management: Expect vigorous foaming (

evolution). Allow to settle before adding more.
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Visualization: Safe Handling Workflow
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Caption: Step-by-step logic from storage to disposal, prioritizing moisture exclusion and HCl

neutralization.

Part 5: Emergency Response
Spill Cleanup
Do NOT use water. Water will cause the spill to boil and release a cloud of HCl gas.

Evacuate: Clear the immediate area.

Absorb: Cover the spill with dry sand, vermiculite, or a specialized acid-neutralizing

absorbent (e.g., sodium carbonate powder).
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Collect: Scoop the slurry into a container.

Deactivate: Move the container to the fume hood. Very slowly add the absorbent mixture to a

large volume of ice water/soda ash solution to quench.

First Aid
Skin Contact: Immediate flush with water for 15 minutes.[3][4][5] Do not use "neutralizing"

creams (they trap heat).

Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen may be required

(delayed pulmonary edema is a risk with HCl inhalation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(2-Furyl)propenoyl Chloride: Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625761#3-2-furyl-propenoyl-chloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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